(2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol

• Molecular Formula: C7H17NO2
• Molecular Weight: 147.22 g/mol
• IUPAC Name: (2R)-4-amino-1-propan-2-yloxybutan-2-ol
• InChI: InChI=1S/C7H17NO2/c1-6(2)10-5-7(9)3-4-8/h6-7,9H,3-5,8H2,1-2H3/t7-/m1/s1
• InChI Key: QMAGWUNEORIBFQ-SSDOTTSWSA-N
• Isomeric SMILES: CC(C)OC[C@@H](CCN)O
• Canonical SMILES: CC(C)OCC(CCN)O

Description

(2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol is a chiral secondary alcohol featuring an amino group at the C4 position and a propan-2-yloxy (isopropoxy) substituent at the C1 position. Its stereochemistry (2R configuration) and functional groups confer distinct physicochemical properties, influencing solubility, bioavailability, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Ether Linkage: This can be achieved by reacting a suitable alcohol with an alkyl halide under basic conditions to form the ether bond.

Introduction of the Amino Group: The amino group can be introduced through nucleophilic substitution reactions, where an amine displaces a leaving group on a precursor molecule.

Reduction of Intermediate Compounds: Reduction reactions may be employed to convert intermediate compounds into the desired secondary alcohol.

Industrial Production Methods

Industrial production of (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol may involve optimized versions of the synthetic routes mentioned above, with a focus on maximizing yield and purity. This often includes the use of catalysts, controlled reaction conditions, and purification techniques such as distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions

(2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol can undergo various chemical reactions, including:

Oxidation: The secondary alcohol group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives, depending on the specific reaction conditions.

Substitution: The amino group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the secondary alcohol group may yield a ketone, while substitution of the amino group can produce a variety of derivatives with different functional groups.

Scientific Research Applications

(2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme interactions and cellular processes.

Medicine: Investigated for its potential therapeutic properties, such as acting as a precursor to pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol involves its interaction with specific molecular targets and pathways. The amino group and secondary alcohol can form hydrogen bonds and participate in various biochemical reactions. These interactions can affect enzyme activity, signal transduction pathways, and other cellular processes.

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The following compounds share the propan-2-ol backbone but differ in substituents, leading to variations in activity and applications:

Table 1: Structural and Functional Comparisons

Compound Name	Molecular Formula	Substituents	Key Features	Biological Targets/Applications
(2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol	C₇H₁₇NO₂	-NH₂ (C4), -OCH(CH₃)₂ (C1)	Chiral center at C2; moderate polarity	Hypothetical: Adrenoceptor binding, kinase inhibition (inferred from analogs)
(2R)-4-Amino-1-(benzyloxy)butan-2-ol hydrochloride ()	C₁₁H₁₈ClNO₂	-NH₂ (C4), -OBn (C1), HCl salt	Enhanced solubility due to hydrochloride; benzyloxy group increases lipophilicity	Potential CNS or cardiovascular applications (structural analog)
(2R)-1-[4-({6-[(2,6-Difluorophenyl)amino]pyrimidin-4-yl}amino)phenoxy]-3-(dimethylamino)propan-2-ol ()	C₂₂H₂₃F₂N₅O₂	Pyrimidinyl, difluorophenyl, dimethylamino groups	High molecular weight; aromatic and heterocyclic moieties	Kinase inhibition (e.g., cyclin-dependent kinase 2)
(2RS)-1-[2-(2-Methoxyethyl)-phenoxy]-3-[(1-methylethyl)amino]propan-2-ol ()	C₁₅H₂₅NO₃	Methoxyethyl, isopropylamino groups	Racemic mixture; ether and amine functionalities	Impurity in pharmaceutical synthesis; adrenoceptor modulation

Key Observations:

• Stereochemistry : The (2R) configuration in the target compound and may optimize chiral recognition in biological systems compared to racemic mixtures (e.g., ) .
• Salt Forms : Hydrochloride salts () improve aqueous solubility, a critical factor in drug formulation .

Pharmacological and Biochemical Insights

• Adrenoceptor Binding: Compounds like (2RS)-1-[2-(2-methoxyethyl)-phenoxy]-3-[(1-methylethyl)amino]propan-2-ol () exhibit α1/α2/β1-adrenoceptor affinity, suggesting the target compound may share similar mechanisms but with stereospecific efficacy .
• Kinase Inhibition: The pyrimidinyl derivative () targets cyclin-dependent kinase 2 (CDK2), a protein involved in cell cycle regulation. The dimethylamino group in this analog may enhance hydrogen bonding with kinase active sites, a feature absent in the target compound .
• Cardiovascular Activity: highlights antiarrhythmic and hypotensive effects in indole-containing propan-2-ol derivatives, implying that amino-propanol scaffolds broadly influence cardiovascular pathways .

Biological Activity

(2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol, also known as a derivative of 4-amino-1-butanol, has garnered interest in various fields of biological research due to its potential therapeutic applications. This compound exhibits several biological activities, including interactions with specific receptors and enzymes, which can modulate physiological processes.

The molecular formula of (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol is $C_6H_{15}NO_2$, and its structure includes an amino group, a butanol backbone, and a propan-2-yloxy substituent. This configuration is significant for its biological activity as it influences how the compound interacts with biological targets.

The biological activity of (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol primarily involves its ability to bind to specific receptors or enzymes, thereby modulating their activity. The exact pathways and targets depend on the context of use, but research indicates potential interactions with G-protein coupled receptors (GPCRs) and other enzyme systems that are crucial in various signaling pathways .

Biological Activities

Research has identified several key biological activities associated with this compound:

• Anticancer Activity : Preliminary studies suggest that derivatives like (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol may inhibit cancer cell proliferation. For instance, compounds within the same class have shown promise in reducing cell viability in pancreatic cancer cell lines through mechanisms involving apoptosis and downregulation of anti-apoptotic proteins like Mcl-1 .
• Neuroprotective Effects : The compound is being investigated for its neuroprotective properties, potentially acting as an agonist for specific neuroreceptors involved in neurodegenerative diseases .
• Modulation of Enzyme Activity : The ability of (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol to inhibit certain enzymes suggests its role in regulating metabolic pathways, which could have implications for metabolic disorders .

Case Studies and Research Findings

Several studies have explored the biological activities of related compounds, shedding light on the potential effects of (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol:

Study	Focus	Findings
Radhakrishnan et al. (2019)	Cancer Cell Lines	Identified that analogs similar to (2R)-4-Amino compounds exhibit enhanced potency against cancer cells by inhibiting CDK5 activity .
Rana et al. (2018)	Apoptosis Induction	Demonstrated that certain derivatives can induce apoptosis in cancer cells by modulating Mcl-1 levels .
PMC7737621 (2020)	GPR88 Agonism	Explored the structure-activity relationship of similar compounds indicating potential neuroprotective roles through GPCR modulation .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol, and how does stereochemical purity impact yield?

• Methodology : Use chiral starting materials or asymmetric catalysis to preserve the (2R) configuration. Monitor stereochemistry via polarimetry or chiral HPLC. For example, Swern oxidation (oxalyl chloride/DMSO) can retain stereochemistry during intermediate steps .
• Critical Step : Post-synthesis purification via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) to remove diastereomeric impurities. Validate purity using $^1H$-NMR (integration of NH$_2$ and isopropoxy protons) .

Q. How can researchers confirm the absolute configuration of (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol?

• Methodology : Combine X-ray crystallography (single-crystal analysis) with computational methods (DFT-based electronic circular dichroism simulations). Compare experimental and simulated spectra to resolve ambiguities .
• Alternative : Use Mosher’s ester derivatization for $^{19}F$-NMR analysis if crystallization fails .

Q. What solvent systems are optimal for stabilizing (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol in aqueous solutions?

• Methodology : Prepare buffered solutions (pH 6–8) with 10% v/v acetonitrile to prevent hydrolysis of the isopropoxy group. Stability testing via accelerated degradation studies (40°C/75% RH) over 14 days .

Advanced Research Questions

Q. How do hygroscopic properties of (2R)-4-Amino-1-(propan-2-yloxy)butan-2-ol affect its handling in kinetic studies?

• Methodology : Store the compound in desiccated containers (<10% RH) and use inert atmosphere gloveboxes for weighing. Pre-dry solvents (e.g., molecular sieves for THF) to minimize water uptake during reaction setup .
• Data Contradiction : Conflicting reports on hygroscopicity may arise from differences in analytical conditions (e.g., dynamic vapor sorption vs. Karl Fischer titration). Replicate experiments under standardized humidity controls .

Q. What analytical techniques resolve discrepancies in reported pKa values for the amino group?

• Methodology : Perform potentiometric titration in non-aqueous media (e.g., DMSO/water mixtures) to enhance protonation visibility. Cross-validate with $^1H$-NMR pH titration (chemical shift of NH$_2$ protons) .
• Advanced Tool : Use capillary electrophoresis with a pH gradient to determine precise pKa values under low-concentration conditions .

Q. How can researchers mitigate racemization during derivatization for mass spectrometry?

• Methodology : Avoid high-temperature derivatization (e.g., use room-temperature acylation with trifluoroacetic anhydride). Monitor racemization via chiral LC-MS/MS, comparing derivatized vs. underivatized enantiomeric ratios .

Experimental Design & Data Analysis

Q. What statistical approaches address batch-to-batch variability in bioactivity assays?

• Methodology : Implement a nested ANOVA design to separate variability due to synthesis batches vs. biological replicates. Include internal standards (e.g., a stable isotopologue) in LC-MS workflows to normalize instrument drift .

Q. How should researchers design stability studies to model real-world degradation pathways?

• Methodology : Use forced degradation under oxidative (H$_2$O$_2$), acidic (HCl), and photolytic (ICH Q1B) conditions. Track degradation products via UPLC-QTOF-MS and correlate with computational fragmentation predictions (e.g., Mass Frontier) .

Q. What strategies reconcile conflicting cytotoxicity data across cell lines?

• Methodology : Standardize cell culture conditions (passage number, serum batch) and use multiplex assays (e.g., ATP + caspase-3/7) to differentiate cytostatic vs. apoptotic effects. Perform meta-analysis of published data to identify confounding variables (e.g., solvent cytotoxicity) .